Cas no 129098-53-9 ((S)-2-((3-Chlorophenoxy)methyl)oxirane)

(S)-2-((3-Chlorophenoxy)methyl)oxirane structure
129098-53-9 structure
Product Name:(S)-2-((3-Chlorophenoxy)methyl)oxirane
CAS No:129098-53-9
MF:C9H9ClO2
MW:184.619561910629
CID:898019
Update Time:2026-04-29

(S)-2-((3-Chlorophenoxy)methyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((3-Chlorophenoxy)methyl)oxirane
    • (2S)-2-[(3-chloranylphenoxy)methyl]oxirane
    • (3-chloro-phenoxymethyl)-oxirane
    • (rac)-2-(3-chloro-phenoxymethyl)-oxirane
    • (rac)-3-chloro-phenyl glycidyl ether
    • [(3-chlorophenoxy)methyl]oxirane
    • 1-(3-chlorophenoxy)-2,3,epoxypropane
    • 1,2-epoxy-3-(3-chlorophenoxy)propane
    • 2-((3-chlorophenoxy)methyl)oxirane
    • A805903
    • AG-D-59471
    • AK135089
    • CTK4B6155
    • EN002579
    • KB-210861
    • (2S)-2-[(3-chlorophenoxy)methyl]oxirane
    • Oxirane, [(3-chlorophenoxy)Methyl]-, (S)-
    • Inchi: InChI=1S/C9H9ClO2/c10-7-2-1-3-8(4-7)11-5-9-6-12-9/h1-4,9H,5-6H2/t9-/m1/s1
    • InChI Key: QMWAQHTYWDAKBC-SECBINFHSA-N
    • SMILES: ClC1=CC(OC[C@H]2OC2)=CC=C1

Computed Properties

  • Exact Mass: 184.02917
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 21.76

(S)-2-((3-Chlorophenoxy)methyl)oxirane Security Information

  • Storage Condition:Sealed in dry,2-8°C

(S)-2-((3-Chlorophenoxy)methyl)oxirane Pricemore >>

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